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Compound of Interest

Compound Name: 2-Bromo-3-methoxypyridine

Cat. No.: B021398

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical properties of key intermediates is paramount for successful
synthesis and application. This guide provides an in-depth look at the core physical
characteristics of 2-Bromo-3-methoxypyridine, a versatile heterocyclic compound widely
utilized in the synthesis of pharmaceuticals and agrochemicals.

Core Physical Properties

2-Bromo-3-methoxypyridine is a substituted pyridine ring with a bromine atom at the 2-
position and a methoxy group at the 3-position. Its physical state at room temperature is
typically an off-white to light yellow solid or fused solid.[1][2] This compound is valued for the
reactivity conferred by the bromine atom, making it a key building block in various cross-
coupling and nucleophilic substitution reactions.[1][2]

The following table summarizes the key physical properties of 2-Bromo-3-methoxypyridine,
with data compiled from various chemical suppliers and databases. It is important to note that
some values, particularly for boiling point, may be predicted rather than experimentally
determined.
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Property Value Source(s)
Molecular Formula CeHeBrNO 2131141511611 71
Molecular Weight 188.02 g/mol [21[3]1[41[5]
Off-white to light yellow solid or
Appearance ) [11[2]
fused solid

eling por 3840 °C[2], 45-49 ClAEICL,
elting Poin 4550 °C[2] [LI[21[3][41181[°]

- ) ~220-230 °C at 760 mmHg,
Boiling Point ) [3B114119]
233.4+20.0 °C (Predicted)

) ~1.5 g/cm3[4], 1.56 g/cm3[3],
Density ] [3114119]
1.530+0.06 g/cm3 (Predicted)

Solubility in Water Slightly soluble [11[3]

Soluble in common organic
o ) solvents like ethanol,
Solubility in Organic Solvents ) [11[3119]
dichloromethane, and other

organic solvents.

CAS Number 24100-18-3 [2IBNAI7 19N L0I[1 1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2-Bromo-3-
methoxypyridine are not typically disclosed by commercial suppliers. However, standard
laboratory procedures for determining melting point, boiling point, and density would be
employed.

e Melting Point: Determined using a calibrated melting point apparatus, where a small sample
is heated at a controlled rate until it transitions from a solid to a liquid. The range is recorded
from the temperature at which the first drop of liquid appears to the temperature at which the
entire sample is liquid.
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» Boiling Point: Can be determined by distillation at atmospheric or reduced pressure. The
temperature at which the liquid boils and its vapor is in equilibrium with the liquid is recorded
as the boiling point. For predicted values, computational models based on the molecule's
structure are used.

o Density: Typically measured using a pycnometer or a hydrometer. The mass of a known
volume of the substance is determined, and the density is calculated.

o Solubility: Qualitative solubility is determined by adding a small amount of the solute to a
given solvent and observing if it dissolves at a specific temperature. Quantitative solubility
involves determining the maximum amount of solute that can dissolve in a given amount of
solvent at a specific temperature.

Role in Synthetic Chemistry

2-Bromo-3-methoxypyridine serves as a critical intermediate in organic synthesis. The
presence of the bromo and methoxy groups on the pyridine ring allows for a variety of chemical
transformations, making it a valuable precursor for more complex molecules with potential
biological activity.

Synthetic Transformations
Product Classes

Starting Material Reacts with Nucleophilic Substitution
nucleophiles / Pharmaceuticals (e.g., antimicrobial, anti-inflammatory agents)
| nucleophiles |
2-Bromo-3-methoxypyridine

Reacts with

organometallics ™~
Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig)
Agrochemicals (e.g., herbicides, fungicides)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

